Cas no 64142-77-4 (Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI))
64142-77-4 structure
Product Name:Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI)
CAS No:64142-77-4
MF:C10H15N5O10P2
MW:428.201270341873
CID:503795
PubChem ID:644237
Update Time:2025-04-19
Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI)
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
- Adenosine 5'-(trihydrogen diphosphate-P-32P) (9CI)
- DTXSID90349339
- adenosine, 5'-(trihydrogen alpha-32P-diphosphate)
- Adenosine 5'-(tetrahydrogen diphosphate-alpha-32P)
- ADP-alpha-32P
- Adenosine 5'-diphosphate-alpha-32P
- 64142-77-4
-
- Inchi: 1S/C10H15N5O10P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1/i27+1
- InChI Key: XTWYTFMLZFPYCI-HYBUVSRDSA-N
- SMILES: [32P](=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O
Computed Properties
- Exact Mass: 428.03
- Monoisotopic Mass: 428.03
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 233Ų
- XLogP3: _4.6
Experimental Properties
- PSA: 252.22000
- LogP: -1.16480
Adenosine5'-(trihydrogen diphosphate-P-32P) (9CI) Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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